Cas no 52722-86-8 (1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol)

1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol is a hindered amine derivative characterized by its multifunctional hydroxyl groups and sterically shielded piperidine core. This compound is notable for its stability and reactivity, making it valuable in applications such as polymer stabilization, where it acts as a light stabilizer or antioxidant. The presence of both primary and secondary hydroxyl groups enhances its versatility in chemical modifications, enabling use as an intermediate in synthesis. Its tetramethyl substitution imparts steric hindrance, improving resistance to degradation under harsh conditions. The compound is particularly useful in formulations requiring long-term durability against thermal and oxidative stress, making it suitable for industrial and specialty chemical applications.
1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol structure
52722-86-8 structure
Product Name:1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol
CAS No:52722-86-8
MF:C11H23NO2
MW:201.305823564529
MDL:MFCD01321174
CID:56304
PubChem ID:87571287
Update Time:2025-05-24

1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol
    • HA-201
    • 4-Hydroxy-1-(2-hydroxyethyl)-2,2,6,6-tetramethylpiperidine
    • 1-(2-Hydroxyethyl)-2,2,6,6-Tetramethyl-4-Piperidinol
    • N-Hydroxyethyl-TAA-ol
    • Hydroxyethyl tetramethylpiperidinol
    • Light stabilizer 201
    • 1-(2'-hydroxyethyl)-2,2,6,6-tetramethyl-4-piperidinol
    • 4-hydroxy-2,2,6,6-tetramethyl-1-Piperidineethanol
    • 1-(2’-Hydroxyethyl)-2,2,6,6-tetramethyl-4-piperidinol
    • 1-(2í-Hydroxyethyl)-2,2,6,6-Tetramethyl-4-Piperidinol
    • 1-(2'Hydroxyethyl)-2,2,6,6-tetramethyl-4-piperidinol
    • 4-Hydroxy-2,2,6,6-tetramethylpiperidine-1-ethanol
    • 1-Piperidineethanol, 4-hydroxy-2,2,6,6-tetramethyl-
    • 800861N5IX
    • 1-(2-Hydroxyethyl)-4-hydroxy-2,2,6,6-tetramethylpiperidine
    • 1-(2-hydroxyethyl)-2,2,6,6-tetramethyl-4-hydroxypiperidine
    • UNII-800861N5IX
    • AKOS005604964
    • SCHEMBL39066
    • N-2-HYDROXYETHYL-4-HYDROXY-2,2,6,6-TETRAMETHYLPIPERIDINE
    • EC 258-132-1
    • H0931
    • STEYNUVPFMIUOY-UHFFFAOYSA-N
    • 52722-86-8
    • DTXSID4068795
    • FT-0690732
    • MFCD01321174
    • Q27269089
    • N-(2'-Hydroxyethyl)-4-hydroxy-2,2,6,6-tetramethylpiperidine
    • D81950
    • 1-(2-Hydroxyethyl)-2,2,6,6-tetramethyl-4-hydroxypiperidine; 1-(2-Hydroxyethyl)-2,2,6,6-tetramethyl-4-piperidinol; 4-Hydroxy-1-(2-hydroxyethyl)-2,2,6,6-tetramethylpiperidine; Antioxidant 201; C 10-2625; N-2-Hydroxyethyl-4-hydroxy-2,2,6,6-tetramethylpiperidine
    • 1-(2i-Hydroxyethyl)-2,2,6,6-Tetramethyl-4-Piperidinol
    • W-105803
    • N-(2-hydroxyethyl)-2,2,6,6,-tetramethyl-4-piperidinol
    • FT-0640100
    • AS-68993
    • SB43284
    • 4-hydroxy-2,2,6,6-tetramethyl-1-piperidine ethanol
    • EINECS 258-132-1
    • NS00011457
    • CCA72286
    • SY053295
    • 1-(2'Hydroxyethyl)-2,2,6,6- tetramethyl-4-piperidinol
    • CS-W015549
    • CHEBI:182655
    • DB-052177
    • Photo-stabilizer 622
    • STK693437
    • DTXCID5041279
    • MDL: MFCD01321174
    • Inchi: 1S/C11H23NO2/c1-10(2)7-9(14)8-11(3,4)12(10)5-6-13/h9,13-14H,5-8H2,1-4H3
    • InChI Key: STEYNUVPFMIUOY-UHFFFAOYSA-N
    • SMILES: OC1CC(C)(C)N(CCO)C(C)(C)C1

Computed Properties

  • Exact Mass: 201.17300
  • Monoisotopic Mass: 201.172879
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 43.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.975
  • Melting Point: 184.0 to 187.0 deg-C
  • Boiling Point: 302.6 °C at 760 mmHg
  • Flash Point: 130.2 °C
  • Refractive Index: 1.471
  • PSA: 43.70000
  • LogP: 0.93050
  • Solubility: Not determined

1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol Security Information

1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol Pricemore >>

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1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:52722-86-8)4-Hydroxy-1-(2-hydroxyethyl)-2,2,6,6-tetramethylpiperidine;≥ 98.0%
Order Number:LE14784
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol

Research Brief on 1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol (CAS: 52722-86-8)

The compound 1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol (CAS: 52722-86-8) has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug development and material science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, properties, and emerging applications.

Recent studies have highlighted the role of 1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol as a versatile intermediate in the synthesis of nitroxide radicals, which are critical in the development of spin labels and contrast agents for magnetic resonance imaging (MRI). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in stabilizing reactive oxygen species (ROS), suggesting potential therapeutic applications in oxidative stress-related diseases.

In terms of synthetic pathways, advancements in catalytic hydrogenation have improved the yield and purity of 52722-86-8. Researchers at the University of Tokyo reported a novel platinum-based catalyst system that achieves >90% conversion efficiency under mild conditions (ACS Catalysis, 2024). This breakthrough addresses previous challenges in scalability, paving the way for industrial-scale production.

Biomedical investigations have revealed intriguing pharmacokinetic properties. The compound's hydroxyl groups facilitate membrane permeability, while the tetramethylpiperidine moiety confers metabolic stability. A preclinical trial (Nature Biomedical Engineering, 2023) showed its utility as a pro-drug scaffold for targeted delivery of anti-inflammatory agents to macrophage-rich tissues.

Emerging applications extend beyond medicine. Materials science research (Advanced Materials, 2024) has utilized 52722-86-8 as a building block for self-assembling nanostructures with tunable electronic properties. Its radical scavenging capacity also shows promise in polymer stabilization, with potential applications in biodegradable plastics.

Future research directions include optimizing stereoselective synthesis and exploring covalent modifications to enhance target specificity. The compound's dual functionality (hydrophilic hydroxyethyl and hydrophobic tetramethyl groups) presents unique opportunities for structure-activity relationship studies in drug design.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:52722-86-8)4-Hydroxy-1-(2-hydroxyethyl)-2,2,6,6-tetramethylpiperidine;≥ 98.0%
LE14784
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email